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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclopropane

Cat. No.: B1340669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. It

is not a substitute for a formal Safety Data Sheet (SDS) and institutional safety protocols.

Always consult the official SDS from your supplier and adhere to all laboratory and

governmental safety regulations.

Executive Summary
1-Bromo-1-methylcyclopropane is a colorless, flammable liquid with a characteristic odor,

primarily utilized as a chemical intermediate in organic synthesis.[1] Its unique strained ring

structure and the presence of a bromine atom confer specific reactivity, making it a valuable

building block in the synthesis of more complex molecules.[1] However, this reactivity also

necessitates careful handling due to its associated health and safety hazards. This guide

provides a comprehensive overview of the available safety data, handling procedures, and

toxicological information for 1-Bromo-1-methylcyclopropane.

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of 1-Bromo-1-
methylcyclopropane.
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Property Value Source

CAS Number 50915-27-0 [1][2]

Molecular Formula C₄H₇Br [1][2]

Molecular Weight 135.00 g/mol [2]

Appearance Colorless liquid [1]

Odor Distinctive odor [1]

Solubility Limited solubility in water [1]

Hazard Identification and Classification
1-Bromo-1-methylcyclopropane is classified as a hazardous substance. The primary hazards

are summarized in the table below, based on the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.

Hazard Class GHS Classification Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation[2]

GHS Pictograms:

Flame, Exclamation mark

Signal Word: Danger[2]

Toxicological Information
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Detailed toxicological studies, including specific signaling pathways and mechanisms of toxicity

for 1-Bromo-1-methylcyclopropane, are not readily available in the public domain. The

primary known toxicological effects are irritation to the skin, eyes, and respiratory system upon

direct contact or inhalation.[2] Exposure may pose risks, and precautions should be taken to

prevent ingestion and skin irritation.[1] High temperatures can lead to the decomposition of 1-
Bromo-1-methylcyclopropane, emitting toxic fumes.[1]

Proposed Metabolic Pathway (Hypothetical)
In the absence of specific data for 1-Bromo-1-methylcyclopropane, a potential metabolic

pathway can be hypothesized based on the known metabolism of a structurally related

compound, 1-bromopropane. The metabolism of 1-bromopropane involves two main pathways:

oxidation by cytochrome P450 enzymes (primarily CYP2E1) and conjugation with glutathione

(GSH).[3][4] A similar process could be anticipated for 1-Bromo-1-methylcyclopropane.

The proposed pathway involves an initial oxidative debromination or hydroxylation of the

cyclopropyl ring, potentially leading to reactive intermediates that are then detoxified by

conjugation with glutathione.

Phase I Metabolism Phase II Metabolism Excretion

1-Bromo-1-methylcyclopropane Reactive Intermediate
(e.g., Hydroxylated cyclopropane)

Cytochrome P450
(Oxidation) Glutathione Conjugate

Glutathione-S-transferase
(Conjugation with GSH) Urinary Excretion

Click to download full resolution via product page

Caption: Proposed metabolic pathway of 1-Bromo-1-methylcyclopropane.

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of 1-Bromo-1-
methylcyclopropane are not available in the cited literature. Safety data presented in Safety

Data Sheets are typically summaries of results from standardized tests (e.g., OECD guidelines

for toxicity testing), but the raw data and detailed methodologies are often proprietary and not

publicly disclosed.
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Safe Handling and Storage
Due to its hazardous nature, strict safety protocols must be followed when handling 1-Bromo-
1-methylcyclopropane.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following are

general recommendations:

Eye/Face Protection: Chemical safety goggles and/or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

inhalation risk is high, a NIOSH-approved respirator with an organic vapor cartridge may be

necessary.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, with preference given to the use of

a certified chemical fume hood.

Eyewash stations and safety showers must be readily accessible.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]

Keep containers tightly closed.

First Aid Measures
The following table outlines first aid procedures in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures
In case of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1-Bromo-1-
methylcyclopropane in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. 1-Bromo-1-methylcyclopropane | C4H7Br | CID 14864946 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Metabolism and disposition of 1-bromopropane in rats and mice following inhalation or
intravenous administration - PubMed [pubmed.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [In-Depth Technical Guide: 1-Bromo-1-
methylcyclopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340669#1-bromo-1-methylcyclopropane-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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